3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(3-methylpyridin-2-yl)propanamide

• IUPAC Name: 3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]-N-(3-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C20H24N6O2/c1-11-7-6-10-21-18(11)23-17(27)9-8-16-14(4)25-26(15(16)5)20-22-13(3)12(2)19(28)24-20/h6-7,10H,8-9H2,1-5H3,(H,21,23,27)(H,22,24,28)
• InChI Key: IJWRMNRMUABDKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)CCC2=C(N(N=C2C)C3=NC(=C(C(=O)N3)C)C)C
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol
• CAS No.: 1171552-32-1

Description

3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)-N-(3-methylpyridin-2-yl)propanamide is a useful research compound. Its molecular formula is C20H24N6O2 and its molecular weight is 380.452. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

Recent studies have highlighted the synthesis and structural analysis of related pyrazole and pyrimidine derivatives. For instance, the complexes of palladium(II) chloride with derivatives of 3-(pyrazol-1-yl)propanamide and 3-(3,5-dimethylpyrazol-1-yl)-propanamide showcase the formation of supramolecular hydrogen-bonded chains and cyclic dimers in solid states, providing insights into coordination chemistry and potential catalytic applications (Palombo et al., 2019).

Antimicrobial and Insecticidal Activities

Pyrimidine linked pyrazole heterocyclics synthesized via microwave irradiative cyclocondensation have been evaluated for their insecticidal and antibacterial potential, indicating potential applications in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Anticancer and Anti-inflammatory Applications

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, suggesting their use in cancer therapy and inflammation control (Rahmouni et al., 2016). Additionally, new pyrazolo[3,4-d]pyrimidin-4-one derivatives have demonstrated anticancer activity, particularly against the MCF-7 human breast adenocarcinoma cell line, indicating their potential in targeted cancer treatments (Abdellatif et al., 2014).